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Compound of Interest

Compound Name: (S)-OTS514

Cat. No.: B15566586 Get Quote

For researchers and scientists at the forefront of drug development, the lifecycle of a chemical

compound extends beyond its synthesis and application to its safe and responsible disposal.

(S)-OTS514, a potent inhibitor of T-LAK cell-originated protein kinase (TOPK), is a valuable tool

in cancer research.[1][2][3] While it offers significant promise, ensuring its proper disposal is a

critical component of laboratory safety and environmental responsibility. In the absence of a

specific Safety Data Sheet (SDS) for (S)-OTS514, this guide provides a comprehensive set of

procedures based on best practices for handling potent kinase inhibitors and cytotoxic agents.

[4][5][6]

Key Compound Information
(S)-OTS514 is the S-enantiomer of OTS514 and is characterized by its potent inhibitory activity.

[2] The following table summarizes its key identifiers and physical properties.
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Identifier Value Reference

Chemical Name

9-[4-[(1R)-2-amino-1-

methylethyl]phenyl]-8-hydroxy-

6-methyl-thieno[2,3-c]quinolin-

4(5H)-one

[1]

CAS Number 1338541-25-5 [2]

Molecular Formula C₂₁H₂₀N₂O₂S [1]

Molecular Weight 364.5 g/mol [1]

Appearance Solid powder [7][8]

Solubility Soluble in DMSO [8][9]

Safety First: Personal Protective Equipment (PPE)
Before initiating any disposal procedures, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE) to minimize exposure risks.

PPE Category Specific Recommendations

Hand Protection Wear appropriate chemical-resistant gloves.

Eye/Face Protection Use safety glasses with side-shields or goggles.

Skin and Body Protection

Wear a lab coat. Ensure it is regularly cleaned

and stored separately from personal clothing.

[10]

Respiratory Protection
Use a certified respirator if handling large

quantities or if there is a risk of aerosolization.

Step-by-Step Disposal Protocol
The proper disposal of (S)-OTS514 and its associated waste is a multi-step process that

requires careful attention to detail to ensure the safety of laboratory personnel and to prevent

environmental contamination.[11][12][13]
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Step 1: Waste Segregation
At the point of generation, all waste contaminated with (S)-OTS514 must be segregated from

other laboratory waste streams. This includes:

Unused or expired (S)-OTS514 powder.

Solutions containing (S)-OTS514.

Contaminated consumables such as pipette tips, vials, gloves, and bench paper.

Step 2: Waste Containment
Proper containment is crucial to prevent the release of the chemical into the environment.

Solid Waste: Collect all solid waste contaminated with (S)-OTS514 in a designated, durable,

and leak-proof hazardous waste container.[5][12]

Liquid Waste: Collect all solutions containing (S)-OTS514 in a clearly labeled, sealed, and

chemical-resistant container.[5][12] Do not dispose of any liquid waste containing this

compound down the drain.[6][12]

Sharps: Any sharps, such as needles or broken glass, that are contaminated with (S)-
OTS514 should be placed in a puncture-resistant sharps container designated for hazardous

chemical waste.[12]

Step 3: Labeling and Storage
Accurate labeling and secure storage are essential for regulatory compliance and safety.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "(S)-OTS514," and any other components in the waste stream. The

date of accumulation should also be clearly visible.[4][5][12]

Storage: Store hazardous waste containers in a designated and secure satellite

accumulation area within the laboratory. Ensure that incompatible waste types are

segregated to prevent any adverse chemical reactions.[5][6]
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Step 4: Final Disposal
The final step is to arrange for the professional disposal of the hazardous waste.

Institutional Procedures: Follow your institution's established procedures for hazardous

waste disposal. This typically involves contacting the Environmental Health and Safety (EHS)

department to schedule a waste pickup.[5][6]

Professional Disposal Service: All waste containing (S)-OTS514 must be disposed of

through a licensed hazardous waste disposal contractor.[12]

Experimental Protocol Workflow
The following diagram illustrates the procedural flow for the proper disposal of (S)-OTS514
waste in a research laboratory setting.
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Workflow for the Safe Disposal of (S)-OTS514 Waste
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Caption: A flowchart outlining the key steps for the safe disposal of (S)-OTS514.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

(S)-OTS514, thereby protecting themselves, their colleagues, and the environment, while

continuing their vital work in advancing scientific knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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